Cas no 107057-89-6 (4-methyl-5-phenylpenta-2,4-dienoic Acid)

4-Methyl-5-phenylpenta-2,4-dienoic acid is a conjugated dienoic acid derivative featuring a phenyl substituent at the 5-position and a methyl group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex polyene frameworks or serving as a precursor in pharmaceutical and agrochemical applications. The extended π-conjugation system enhances its utility in cycloaddition reactions and as a ligand in metal-catalyzed processes. Its stability under standard conditions and well-defined stereochemistry further contribute to its reproducibility in research and industrial settings. The compound is typically handled under inert conditions to preserve its integrity.
4-methyl-5-phenylpenta-2,4-dienoic Acid structure
107057-89-6 structure
Product Name:4-methyl-5-phenylpenta-2,4-dienoic Acid
CAS No:107057-89-6
MF:C12H12O2
MW:188.222483634949
CID:1182695
PubChem ID:2048989
Update Time:2025-11-06

4-methyl-5-phenylpenta-2,4-dienoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-5-phenylpenta-2,4-dienoic Acid
    • ACMC-20mau8
    • 2,4-Pentadienoic acid, 4-methyl-5-phenyl-
    • AC1N2MWP
    • MCULE-1493258849
    • 4-Methyl-5-phenyl-penta-2,4-diensaeure
    • 4-Methyl-5-phenyl-2,4-pentadiensaeure
    • (2E,4Z)-4-methyl-5-phenylpenta-2,4-dienoic acid
    • CTK0G3140
    • 3-Methyl-4-phenyl-butadien-(1.3)-carbonsaeure-(1)
    • ACMC-20mau8; 2,4-Pentadienoic acid, 4-methyl-5-phenyl-; AC1N2MWP; MCULE-1493258849; 4-Methyl-5-phenyl-penta-2,4-diensaeure; 4-Methyl-5-phenyl-2,4-pentadiensaeure; (2E,4Z)-4-methyl-5-phenylpenta-2,4-dienoic acid; CTK0G3140; 3-Methyl-4-phenyl-butadien-(1.3)-carbonsaeure-(1);
    • NWKUGDBRICNTTN-UHFFFAOYSA-N
    • 4-methyl-5-phenyl-2,4-pentadienoic acid
    • DTXSID00398611
    • 107057-89-6
    • 4-methyl-5-phenyl-penta-2,4-dienoic Acid
    • Inchi: 1S/C12H12O2/c1-10(7-8-12(13)14)9-11-5-3-2-4-6-11/h2-9H,1H3,(H,13,14)
    • InChI Key: NWKUGDBRICNTTN-UHFFFAOYSA-N
    • SMILES: OC(C=CC(C)=CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 188.08376
  • Monoisotopic Mass: 188.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

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4-methyl-5-phenylpenta-2,4-dienoic Acid Related Literature

Additional information on 4-methyl-5-phenylpenta-2,4-dienoic Acid

4-Methyl-5-phenylpenta-2,4-dienoic Acid (CAS 107057-89-6): A Versatile Building Block in Organic Synthesis

4-Methyl-5-phenylpenta-2,4-dienoic Acid (CAS 107057-89-6) is an important unsaturated carboxylic acid derivative that has gained significant attention in pharmaceutical and materials science research. This conjugated diene carboxylic acid features a unique molecular structure with both phenyl and methyl substituents, making it a valuable intermediate for various synthetic applications.

The compound's extended π-conjugation system contributes to its interesting electronic properties, which researchers are exploring for applications in organic electronics and photovoltaic materials. Recent studies in 2023 have highlighted its potential as a building block for organic semiconductors, particularly in the development of more efficient OLED materials for next-generation displays.

In pharmaceutical chemistry, 4-methyl-5-phenylpenta-2,4-dienoic acid derivatives have shown promise as scaffolds for drug development. The diene moiety allows for various cyclization reactions, enabling the creation of complex heterocyclic structures that are common in many bioactive molecules. Researchers are particularly interested in its potential applications for designing anti-inflammatory compounds and enzyme inhibitors.

The synthesis of 4-methyl-5-phenylpenta-2,4-dienoic Acid typically involves Knoevenagel condensation reactions or modifications of cinnamic acid derivatives. Recent advances in green chemistry approaches have focused on developing more sustainable synthetic routes, addressing growing concerns about environmental impact in chemical production.

From a commercial perspective, the demand for specialty carboxylic acids like 4-methyl-5-phenylpenta-2,4-dienoic Acid has been steadily increasing. Market analysis shows particular growth in the fine chemicals sector, where this compound serves as a precursor for various flavor and fragrance ingredients and pharmaceutical intermediates.

Analytical characterization of CAS 107057-89-6 typically involves HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight determination. The compound's UV-Vis absorption properties are also frequently studied due to its conjugated system, with characteristic absorption maxima that vary depending on solvent environment.

Storage and handling of 4-methyl-5-phenylpenta-2,4-dienoic Acid require standard precautions for organic acids. It should be kept in a cool, dry place, protected from light to prevent potential photo-degradation of its diene structure. Proper laboratory safety protocols should always be followed when working with this chemical.

Recent patent literature reveals growing interest in 4-methyl-5-phenylpenta-2,4-dienoic acid derivatives for various applications. Several 2023 patent filings describe its use in polymer additives, liquid crystal materials, and as intermediates for biologically active compounds. This reflects the compound's versatility across multiple industries.

For researchers working with CAS 107057-89-6, it's important to note that the compound's reactivity can be significantly influenced by the steric effects of its methyl group and the electronic effects of its phenyl substituent. These features make it particularly valuable for studying structure-activity relationships in medicinal chemistry projects.

The future outlook for 4-methyl-5-phenylpenta-2,4-dienoic Acid appears promising, with potential applications emerging in bioconjugation chemistry and materials science. As sustainable chemistry becomes increasingly important, development of catalytic methods for its synthesis will likely be a focus of ongoing research.

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